5,4'-Dihydroxy-6,7,8-trimethoxyflavone
5,4'-Dihydroxy-6,7,8-trimethoxyflavone
Xanthomicrol belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, xanthomicrol is considered to be a flavonoid lipid molecule. Xanthomicrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthomicrol is primarily located in the membrane (predicted from logP). Xanthomicrol can be biosynthesized from flavone. Outside of the human body, xanthomicrol can be found in a number of food items such as herbs and spices, winter savory, citrus, and peppermint. This makes xanthomicrol a potential biomarker for the consumption of these food products.
Xanthomicrol is a trimethoxyflavone that is flavone substituted by methoxy groups at positions 6, 7 and 8 and hydroxy groups at positions 5 and 4'. It has a role as an antineoplastic agent and a plant metabolite. It is a trimethoxyflavone and a dihydroxyflavone. It derives from a flavone.
Xanthomicrol is a trimethoxyflavone that is flavone substituted by methoxy groups at positions 6, 7 and 8 and hydroxy groups at positions 5 and 4'. It has a role as an antineoplastic agent and a plant metabolite. It is a trimethoxyflavone and a dihydroxyflavone. It derives from a flavone.
Brand Name:
Vulcanchem
CAS No.:
16545-23-6
VCID:
VC0191054
InChI:
InChI=1S/C18H16O7/c1-22-16-14(21)13-11(20)8-12(9-4-6-10(19)7-5-9)25-15(13)17(23-2)18(16)24-3/h4-8,19,21H,1-3H3
SMILES:
COC1=C(C(=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC)OC
Molecular Formula:
C18H16O7
Molecular Weight:
344.3 g/mol
5,4'-Dihydroxy-6,7,8-trimethoxyflavone
CAS No.: 16545-23-6
Natural Products
VCID: VC0191054
Molecular Formula: C18H16O7
Molecular Weight: 344.3 g/mol
CAS No. | 16545-23-6 |
---|---|
Product Name | 5,4'-Dihydroxy-6,7,8-trimethoxyflavone |
Molecular Formula | C18H16O7 |
Molecular Weight | 344.3 g/mol |
IUPAC Name | 5-hydroxy-2-(4-hydroxyphenyl)-6,7,8-trimethoxychromen-4-one |
Standard InChI | InChI=1S/C18H16O7/c1-22-16-14(21)13-11(20)8-12(9-4-6-10(19)7-5-9)25-15(13)17(23-2)18(16)24-3/h4-8,19,21H,1-3H3 |
Standard InChIKey | SAMBWAJRKKEEOR-UHFFFAOYSA-N |
SMILES | COC1=C(C(=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC)OC |
Canonical SMILES | COC1=C(C(=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC)OC |
Melting Point | 227-230°C |
Physical Description | Solid |
Description | Xanthomicrol belongs to the class of organic compounds known as 8-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C8 atom of the flavonoid backbone. Thus, xanthomicrol is considered to be a flavonoid lipid molecule. Xanthomicrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthomicrol is primarily located in the membrane (predicted from logP). Xanthomicrol can be biosynthesized from flavone. Outside of the human body, xanthomicrol can be found in a number of food items such as herbs and spices, winter savory, citrus, and peppermint. This makes xanthomicrol a potential biomarker for the consumption of these food products. Xanthomicrol is a trimethoxyflavone that is flavone substituted by methoxy groups at positions 6, 7 and 8 and hydroxy groups at positions 5 and 4'. It has a role as an antineoplastic agent and a plant metabolite. It is a trimethoxyflavone and a dihydroxyflavone. It derives from a flavone. |
Synonyms | 8-Methoxycirsimaritin; Xanthomicrol |
PubChem Compound | 73207 |
Last Modified | Nov 11 2021 |
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